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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of 1,2-diiodoethane, tailored for researchers,

scientists, and professionals in drug development. Adherence to these guidelines is critical for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
1,2-Diiodoethane is a hazardous substance that requires careful management. It is classified

as a skin and eye irritant and may cause respiratory irritation.[1][2] Inhalation, ingestion, and

skin contact should be avoided. Due to its sensitivity to light, moisture, and air, it must be

handled with appropriate precautions.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 1,2-diiodoethane.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact, which

can cause irritation.[1]

Body Protection

A standard laboratory coat. For

larger quantities or risk of

splashing, a chemical-resistant

apron is recommended.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.

Recommended when working

in areas with inadequate

ventilation or when the

potential for inhalation of dust

or vapors exists.[3]

Quantitative Data Summary
The following table provides key quantitative data for 1,2-diiodoethane. This information is

crucial for safe handling, storage, and experimental planning.
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Property Value Source

Molecular Formula C₂H₄I₂ [2]

Molecular Weight 281.86 g/mol [2]

Appearance
Light brown or brown

crystalline solid
[2]

Melting Point 80-82 °C [3]

Boiling Point 206 °C at 760 mmHg [2]

Density 2.132 g/mL at 25 °C [3]

Vapor Pressure 0.69 mmHg [1]

Flash Point Not applicable [3]

Occupational Exposure Limits

(OELs)
No data available [1]

NFPA 704 Rating
Health: 2, Flammability: 1,

Instability: 0
[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 1,2-diiodoethane. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal
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2. Assemble PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Materials & Equipment

4. Dispense Chemical
(Avoid Dust/Aerosol Generation)

5. Conduct Experiment
(In Fume Hood)

6. Decontaminate Glassware
(Rinse with Solvent)

7. Dispose of Waste
(Hazardous Waste Container)

8. Clean Work Area

9. Remove & Dispose of PPE

Click to download full resolution via product page

Figure 1. A logical workflow for the safe handling and disposal of 1,2-diiodoethane.
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Experimental Protocols
a. Preparation:

Designate a Work Area: All handling of 1,2-diiodoethane should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][5]

Assemble PPE: Before handling the chemical, ensure all required personal protective

equipment is readily available and in good condition.

Prepare Materials and Equipment: Have all necessary laboratory equipment, including spill

cleanup materials, accessible within the designated work area.

b. Handling:

Dispensing: Carefully dispense the required amount of 1,2-diiodoethane, avoiding the

formation of dust and aerosols.[1] Use non-sparking tools.[1]

Conducting the Experiment: Perform all experimental procedures within the chemical fume

hood to minimize inhalation exposure.

c. Cleanup and Decontamination:

Glassware Decontamination:

Rinse contaminated glassware three times with a suitable organic solvent (e.g., acetone or

ethanol) in which 1,2-diiodoethane is soluble.

Collect all rinsate in a designated hazardous waste container.[4]

Wash the glassware with laboratory detergent and water, followed by a thorough rinse with

deionized water.[4]

Work Area Cleaning: Wipe down the work surface with a suitable solvent, followed by soap

and water.
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Proper disposal of 1,2-diiodoethane and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing 1,2-diiodoethane, including unused material,

contaminated absorbent materials, and disposable PPE, must be treated as hazardous

chemical waste.[4]

Containerization: Collect all hazardous waste in a clearly labeled, sealed, and compatible

container.[4][6] The container should be stored in a designated, well-ventilated, and secure

area.

Disposal Method: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[6] Do not dispose of 1,2-diiodoethane down the drain or in regular trash.[4]

Emergency Procedures
a. Spill Response:

Evacuate and Ventilate: In the event of a spill, evacuate the immediate area and ensure it is

well-ventilated.[4]

Contain: Use an inert absorbent material such as vermiculite, dry sand, or earth to contain

the spill.[4] Do not use combustible materials like paper towels.[4]

Collect: Carefully collect the absorbed material and any contaminated surfaces into a

suitable, labeled container for hazardous waste disposal.[4]

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

b. First Aid:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. If skin irritation occurs, get

medical advice/attention.[1][6]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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